3-methyl-4-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 2-methyl-5-[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C15H20N4OS/c1-11-9-16-6-3-14(11)20-10-13-4-7-19(8-5-13)15-18-17-12(2)21-15/h3,6,9,13H,4-5,7-8,10H2,1-2H3
• InChI Key: GXAWEODJMHKXOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)OCC2CCN(CC2)C3=NN=C(S3)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol
• CAS No.: 2640977-90-6

Description

3-methyl-4-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine is a heterocyclic compound featuring a pyridine core substituted at the 3-position with a methyl group and at the 4-position with a methoxy-linked piperidinyl-thiadiazole moiety. The molecule’s structural complexity arises from the integration of a 1,3,4-thiadiazole ring, known for its electron-deficient properties and relevance in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-4-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Synthesis of the Piperidine Intermediate: The piperidine ring is often constructed via cyclization reactions involving appropriate amine and aldehyde or ketone precursors.

Coupling Reactions: The thiadiazole-substituted piperidine is then coupled with a pyridine derivative through nucleophilic substitution or other suitable coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, to form corresponding alcohols or carboxylic acids.

Reduction: Reduction reactions can target the thiadiazole ring or the pyridine ring, potentially leading to ring opening or hydrogenation products.

Substitution: The methoxy group on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines, thiols, or halides can be used in substitution reactions, often under basic or acidic conditions to facilitate the reaction.

Major Products

Oxidation: Products may include alcohols, aldehydes, ketones, or carboxylic acids.

Reduction: Products may include reduced forms of the thiadiazole or pyridine rings.

Substitution: Products will vary depending on the nucleophile used, potentially leading to a wide range of substituted pyridine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse functionalization, making it a valuable intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound may be explored for their potential as enzyme inhibitors or receptor modulators. The presence of the thiadiazole ring is particularly interesting due to its known bioactivity.

Medicine

In medicinal chemistry, this compound could be investigated for its potential therapeutic properties. The combination of the pyridine, piperidine, and thiadiazole rings suggests it could interact with various biological targets, making it a candidate for drug development.

Industry

In industrial applications, this compound might be used in the development of new materials or as a precursor for the synthesis of agrochemicals or pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-methyl-4-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine would depend on its specific interactions with biological targets. Potential mechanisms include:

Enzyme Inhibition: The compound may inhibit enzymes by binding to their active sites, preventing substrate access.

Receptor Modulation: It could act as an agonist or antagonist at various receptors, altering cellular signaling pathways.

Molecular Pathways: The compound might influence molecular pathways involved in cell growth, apoptosis, or metabolism.

Comparison with Similar Compounds

Key Observations:

Heterocycle Substitution : Replacing 1,3,4-thiadiazole with 1,2,4-oxadiazole (as in ) alters electronic properties, reducing sulfur’s electron-withdrawing effects. This may impact binding interactions in enzymatic pockets .

Substituent Effects: The cyclopropyl group in increases steric bulk and lipophilicity (logP ~2.8 vs.

Pyridine Substitution Position : The 2-methoxy vs. 4-methoxy configuration (as in ) shifts the molecule’s dipole moment, possibly influencing target selectivity .